N,3-dimethyl-1H-indene-2-carboxamide
Cat. No. B8645697
M. Wt: 187.24 g/mol
InChI Key: QNOQBGXPARANEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07557125B2
Procedure details
EDC (1.53 g, 0.01 mole) was added to a solution of 3-methyl-2-inden-2-carboxylic acid (1.91 g, 0.01 mole), methylamine hydrochloride (0.675 g, 0.01 mole), HOBt.H2O (1.53 g, 0.01 mole) and triethylamine (4.0 mL, 0.028 mole) in anhydrous DMF (80 mL) at RT. The reaction was stirred overnight, then was concentrated in vacuo. The residue was diluted with 5% NaHCO3 and the resulting white precipitate was collected, washed with water and dried at 50° C. in a vacuum oven to afford the title compound (1.6 g, 86%) as a white solid: MS (ES) m/e 188.2 (M+H)+.
[Compound]
Name
3-methyl-2-inden-2-carboxylic acid
Quantity
1.91 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH2:1](Cl)[CH2:2]Cl.Cl.CN.[CH:8]1[CH:9]=[CH:10][C:11]2N(O)N=N[C:12]=2[CH:13]=1.O.[CH2:19](N(CC)CC)[CH3:20].[CH3:26][N:27]([CH:29]=[O:30])C>>[CH3:26][NH:27][C:29]([C:19]1[CH2:20][C:12]2[C:11]([C:1]=1[CH3:2])=[CH:10][CH:9]=[CH:8][CH:13]=2)=[O:30] |f:1.2|
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Inputs
Step One
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Name
|
|
|
Quantity
|
1.53 g
|
|
Type
|
reactant
|
|
Smiles
|
C(CCl)Cl
|
[Compound]
|
Name
|
3-methyl-2-inden-2-carboxylic acid
|
|
Quantity
|
1.91 g
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0.675 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.CN
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C=1C=CC2=C(C1)N=NN2O
|
Step Two
|
Name
|
|
|
Quantity
|
1.53 g
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Step Three
|
Name
|
|
|
Quantity
|
4 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
|
Step Four
|
Name
|
|
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Quantity
|
80 mL
|
|
Type
|
reactant
|
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Smiles
|
CN(C)C=O
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
The reaction was stirred overnight
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
at RT
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
was concentrated in vacuo
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The residue was diluted with 5% NaHCO3
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the resulting white precipitate was collected
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with water
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried at 50° C. in a vacuum oven
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CNC(=O)C=1CC2=CC=CC=C2C1C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.6 g | |
| YIELD: PERCENTYIELD | 86% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
